Cas no 2144651-66-9 (4,4,4-trifluoro-3-(oxan-2-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(oxan-2-yl)butanoic acid
• CAS No: 2144651-66-9
• MF: C₉H₁₃F₃O₃
• MW: 226.192933797836
• CID: 6289245
• PubChem ID: 165844424
• Update Time: 2025-05-23

4,4,4-trifluoro-3-(oxan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(oxan-2-yl)butanoic acid
• 2144651-66-9
• EN300-1948812

• Inchi： 1S/C9H13F3O3/c10-9(11,12)6(5-8(13)14)7-3-1-2-4-15-7/h6-7H,1-5H2,(H,13,14)
• InChI Key： XGMUKWMHVDFMJU-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1CCCCO1)(F)F

Computed Properties

• Exact Mass: 226.08167876g/mol
• Monoisotopic Mass: 226.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4,4-trifluoro-3-(oxan-2-yl)butanoic acid

Compound CAS No. 2144651-66-9: 4,4,4-Trifluoro-3-(Oxan-2-Yl)Butanoic Acid

The compound CAS No. 2144651-66-9, known as 4,4,4-trifluoro-3-(oxan-2-yl)butanoic acid, is a chemically synthesized organic compound with a unique structure that combines fluorinated and cyclic ether functionalities. This compound has garnered attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and materials science. Its structure consists of a butanoic acid backbone with three fluorine atoms attached to the fourth carbon and an oxane (tetrahydropyran) ring substituted at the third carbon. This combination of functional groups imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of three fluorine atoms in 4,4,4-trifluoro configuration suggests that this compound may exhibit improved lipophilicity and resistance to enzymatic degradation. These attributes make it a promising candidate for use as an intermediate in the synthesis of bioactive molecules.

The oxane ring in 3-(oxan-2-yl) functionality introduces additional complexity to the molecule. Oxane derivatives are known for their ability to form hydrogen bonds and participate in various non-covalent interactions, which can influence the compound's solubility and stability. Recent research has explored the role of such cyclic ethers in modulating the physicochemical properties of drugs, particularly in enhancing their solubility in both aqueous and lipid environments.

One of the most significant advancements involving CAS No. 2144651-66-9 is its application as an intermediate in the synthesis of peptide-based drugs. The carboxylic acid group in butanoic acid serves as a versatile building block for forming amide bonds, which are fundamental to peptide chemistry. By incorporating this compound into peptide sequences, researchers have been able to design molecules with enhanced stability and bioavailability.

Moreover, the trifluorinated moiety in CAS No. 2144651-66-9 has been shown to play a critical role in modulating the pharmacokinetics of drug candidates. Fluorine substitution often leads to increased molecular rigidity and reduced flexibility, which can stabilize certain conformations necessary for binding to biological targets. This property has been exploited in the development of small-molecule inhibitors targeting various enzymes and receptors.

In terms of synthesis, CAS No. 2144651-66-9 is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. Recent optimizations have focused on improving the yield and purity of the compound by employing environmentally friendly reagents and catalytic systems. These advancements not only enhance the scalability of production but also align with current trends toward sustainable chemistry practices.

The application of CAS No. 2144651-66-9 extends beyond pharmaceuticals into materials science, where it has been investigated as a precursor for advanced polymers and coatings. Its unique combination of fluorinated and ether functionalities makes it suitable for applications requiring high thermal stability and chemical resistance.

Looking ahead, ongoing research aims to further elucidate the biological activity of CAS No. 2144651-66-9 derivatives across various therapeutic areas such as oncology, infectious diseases, and inflammation. The integration of computational modeling techniques with experimental studies is expected to accelerate the discovery of novel drug candidates based on this compound.

In conclusion, CAS No. 2144651-66-9 (4,4,4-trifluoro-3-(oxan-2-yl)butanoic acid) stands out as a versatile building block with immense potential across multiple disciplines. Its unique structural features combined with recent advancements in synthesis and application underscore its importance as a valuable tool in modern chemical research.